N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine

• IUPAC Name: N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine
• InChI: InChI=1S/C15H16N2/c1-11-6-7-16-15(8-11)17-10-13-9-12-4-2-3-5-14(12)13/h2-8,13H,9-10H2,1H3,(H,16,17)
• InChI Key: NVALRSWYXCATLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NCC2CC3=CC=CC=C23
• Molecular Formula: C15H16N2
• Molecular Weight: 224.30 g/mol

Description

N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine is a chemical compound that has been the topic of research in the scientific community. This compound has been synthesized using various methods and has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine is not well understood. However, it is believed that this compound interacts with proteins and enzymes in the body, leading to changes in their activity. This compound has been studied for its potential applications in the development of new drugs.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine are not well understood. However, this compound has been shown to have potential applications in the treatment of various diseases. This compound has been studied for its potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine in lab experiments include its potential applications in the development of new materials and drugs. However, the limitations of using this compound in lab experiments include its toxicity and the need for specialized equipment for its synthesis.

Future Directions

The future directions for research on N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine include the development of new synthetic methods for this compound, the study of its potential applications in the treatment of various diseases, and the development of new materials and drugs based on this compound. Additionally, the study of the mechanism of action of this compound and its interactions with proteins and enzymes in the body is an area of future research.

Synthesis Methods

The synthesis of N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine has been achieved using various methods. One of the methods involves the reaction of 4-methylpyridin-2-amine with bicyclo[4.2.0]octa-1,3,5-triene in the presence of a catalyst. Another method involves the reaction of 4-methylpyridin-2-amine with bicyclo[4.2.0]octa-1,3,5-triene in the presence of a reducing agent. The synthesis of this compound has been reported in various scientific journals.

Scientific Research Applications

N-(7-bicyclo[4.2.0]octa-1,3,5-trienylmethyl)-4-methylpyridin-2-amine has been studied for its potential applications in scientific research. This compound has been used as a ligand in the synthesis of metal complexes. These metal complexes have been studied for their potential applications in catalysis and in the development of new materials. This compound has also been studied for its potential applications in the field of medicinal chemistry.